2,6-Heptanedione
Overview
Description
Synthesis Analysis
The synthesis of 2,6-Heptanedione can be achieved through a two-step process starting from diketene and formaldehyde . In the first step, diketene and formaldehyde are reacted to form 2,6-heptanedione. Selective ketalization of the latter compound results in the formation of 6,6alkylenedioxyheptan-2-one as the major product . Another method involves the use of ethyl acetate for extraction, followed by washing, concentration under reduced pressure, and purification by silica gel column .Molecular Structure Analysis
The molecular structure of 2,6-Heptanedione can be viewed using Java or Javascript . The molecular weight is 128.169 Da and the monoisotopic mass is 128.083725 Da .Chemical Reactions Analysis
2,6-Heptanedione can undergo an intramolecular aldol reaction, which is a type of reaction where the enolate donor and the electrophilic acceptor are contained in the same molecule . This reaction can lead to the formation of a six-membered ring product, 3-methyl-2-cyclohexenone .Physical And Chemical Properties Analysis
2,6-Heptanedione has a density of 0.9±0.1 g/cm3, a boiling point of 212.5±23.0 °C at 760 mmHg, and a flash point of 76.1±19.6 °C . It has a molar refractivity of 34.5±0.3 cm3, a polar surface area of 34 Å2, and a molar volume of 138.3±3.0 cm3 .Scientific Research Applications
Synthesis of Organic Compounds : 2,6-Heptanedione is utilized in the diastereoselective synthesis of 2,5-dimethylpyrrolidines and 2,6-dimethylpiperidines through reductive amination with hydride reagents, showing variable diastereoselectivity influenced by the ring size and properties of the nitrogen substituent (Boga, Manescalchi, & Savoia, 1994).
Chiral Auxiliaries : Optically pure 2,6-dimethyl-3,5-heptanediol, a chiral auxiliary, can be prepared from 2,6-heptanedione using enantiodifferentiating hydrogenation over a modified Raney nickel catalyst (Sugimura, Yoshikawa, Yoneda, & Tai, 1990).
Hydrogenation Studies : Research on the hydrogenation of 2,6-heptanedione over platinized carbon has shown its conversion into various compounds like 2,6-dimethyltetrahydropyran and 3-methylcyclohexanol (Shuikin & Vasilevskaya, 1964).
Proton Transfer Kinetics : Studies on the kinetics of proton transfer involving 2,6-heptanedione have been conducted to understand its behavior in chemical reactions, highlighting the significance of steric effects in these processes (Bernasconi, Ohlberg, & Stronach, 1991).
Chemical Vapor Deposition Precursors : 2,6-Heptanedione derivatives are used as ligands in chemical precursors for metal-organic chemical vapor deposition (MOCVD), crucial for materials science and nanotechnology applications (Perrine, Skliar, Willis, & Teplyakov, 2008).
Intermediate in Medicinal Chemistry : It serves as an intermediate in synthesizing medicinally valuable steroids, indicating its role in pharmaceutical research (Bierstedt & von Hayek, 1952).
Transition Metal Catalysis : Compounds derived from 2,6-heptanedione, such as palladium and copper complexes, are efficient catalysts for various chemical reactions, including alkoxycarbonylation, aminocarbonylation, and N-arylation of amines, demonstrating its utility in catalytic processes (Nandurkar, Bhanushali, Bhor, & Bhanage, 2007, 2008); (Tambade, Patil, & Bhanage, 2009).
Safety And Hazards
Handling 2,6-Heptanedione requires certain precautions. It is advised to avoid breathing its dust, fume, gas, mist, or vapors. It should be used only outdoors or in a well-ventilated area and kept away from heat, sparks, open flames, and hot surfaces . It is also recommended to wear protective gloves, clothing, eye protection, and face protection .
Future Directions
The future directions of 2,6-Heptanedione research could involve further exploration of its conductance properties and its potential use in the fabrication of circuits with atomic scale . Its transformation between enol and keto forms and the resulting change in conductivity make it a promising candidate for molecular devices .
properties
IUPAC Name |
heptane-2,6-dione | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H12O2/c1-6(8)4-3-5-7(2)9/h3-5H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VAIFYHGFLAPCON-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)CCCC(=O)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H12O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90159233 | |
Record name | 2,6-Heptanedione | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90159233 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
128.17 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Solid | |
Record name | 1,3-Diacetylpropane | |
Source | Human Metabolome Database (HMDB) | |
URL | http://www.hmdb.ca/metabolites/HMDB0029165 | |
Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
Product Name |
2,6-Heptanedione | |
CAS RN |
13505-34-5 | |
Record name | 2,6-Heptanedione | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=13505-34-5 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2,6-Heptanedione | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0013505345 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 13505-34-5 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=315627 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
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Record name | 2,6-Heptanedione | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90159233 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Heptane-2,6-dione | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.033.469 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | 2,6-HEPTANEDIONE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/5TGX4QZ67H | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
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Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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